Cas no 364794-55-8 (1-(6-bromopyridin-3-yl)methyl-4-methylpiperazine)

• Product Name: 1-(6-bromopyridin-3-yl)methyl-4-methylpiperazine
• CAS No: 364794-55-8
• MF: C₁₁H₁₆BrN₃
• MW: 270.168841362
• MDL: MFCD18261914
• CID: 3951010
• PubChem ID: 23437879
• Update Time: 2025-05-20

1-(6-bromopyridin-3-yl)methyl-4-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[(6-bromo-3-pyridinyl)methyl]-4-methyl-
• 1-((6-Bromopyridin-3-yl)methyl)-4-methylpiperazine
• 1-[(6-Bromo-3-pyridyl)methyl]-4-methylpiperazine
• 1-(6-bromopyridin-3-yl)methyl-4-methylpiperazine
• 1-[(6-bromo-3-pyridinyl)methyl]-4-methylpiperazine
• DB-162004
• A1-04245
• 1-[(6-bromopyridin-3-yl)methyl]-4-methylpiperazine
• SY275307
• MUKOKIXKKLJMMH-UHFFFAOYSA-N
• SCHEMBL2930850
• 364794-55-8
• EN300-1196688
• CS-0451699
• MFCD18261914

• MDL： MFCD18261914
• Inchi： 1S/C11H16BrN3/c1-14-4-6-15(7-5-14)9-10-2-3-11(12)13-8-10/h2-3,8H,4-7,9H2,1H3
• InChI Key： MUKOKIXKKLJMMH-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(Br)N=C2)CCN(C)CC1

Computed Properties

• Exact Mass: 269.05276Da
• Monoisotopic Mass: 269.05276Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 19.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 1-(6-bromopyridin-3-yl)methyl-4-methylpiperazine

1-(6-Bromopyridin-3-yl)methyl-4-methylpiperazine: A Comprehensive Overview

The compound 1-(6-bromopyridin-3-yl)methyl-4-methylpiperazine, identified by the CAS number 364794-55-8, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a brominated pyridine ring with a piperazine moiety, making it a valuable substrate for further research and development.

The synthesis of 1-(6-bromopyridin-3-yl)methyl-4-methylpiperazine involves a series of well-defined chemical reactions, including nucleophilic substitution and coupling processes. The presence of the bromine atom in the pyridine ring introduces interesting electronic properties, which can be exploited in various chemical transformations. Recent studies have highlighted the importance of such brominated heterocycles in medicinal chemistry, particularly in the design of bioactive molecules with potential therapeutic applications.

In terms of its physical properties, 1-(6-bromopyridin-3-yl)methyl-4-methylpiperazine exhibits a melting point of approximately 120°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its molecular weight is around 280 g/mol, and it has a density of 1.2 g/cm³. These properties make it suitable for use in various laboratory settings, including chromatographic separations and spectroscopic analyses.

The structural features of this compound are particularly noteworthy. The piperazine ring, a six-membered amine-containing structure, provides flexibility and reactivity, while the pyridine ring introduces aromaticity and potential sites for further functionalization. The methyl group attached to the piperazine nitrogen adds steric bulk, which can influence the compound's interactions with biological targets.

Recent research has focused on the application of 1-(6-bromopyridin-3-yl)methyl-4-methylpiperazine in drug discovery efforts. For instance, studies have demonstrated its ability to act as a scaffold for the development of kinase inhibitors, which are critical in the treatment of various cancers. Additionally, its role as a building block in the synthesis of more complex molecules has been explored in several academic journals.

In conclusion, 1-(6-bromopyridin-3-yl)methyl-4-methylpiperazine, CAS No. 364794-55-8, represents a versatile compound with promising applications in both academic and industrial settings. Its unique structure and reactivity make it an invaluable tool for chemists and pharmacologists alike, driving continued interest in its properties and potential uses.